Cas no 2411297-24-8 (1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine)

• Product Name: 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine
• CAS No: 2411297-24-8
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 5358608
• Update Time: 2025-06-21

1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine
• 1-{3-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}pyrrolidine
• Z3991661492

• Inchi： 1S/C17H24N2O/c1-2-10-18(9-1)15-7-4-8-17(11-15)20-13-16-12-19(16)14-5-3-6-14/h4,7-8,11,14,16H,1-3,5-6,9-10,12-13H2
• InChI Key： WUAPKRJUHXPKMP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)N1CCCC1)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• XLogP3: 3.3
• Topological Polar Surface Area: 15.5

Additional information on 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine

Introduction to 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine (CAS No. 2411297-24-8)

1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine, with the CAS number 2411297-24-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutylaziridine moiety and a methoxy-substituted phenyl group attached to a pyrrolidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclobutylaziridine moiety is particularly noteworthy due to its reactivity and ability to form covalent bonds with biomolecules, making it a valuable scaffold in the design of targeted therapies. The methoxy-substituted phenyl group, on the other hand, can influence the compound's solubility, stability, and interaction with biological targets. The pyrrolidine ring, a common motif in many biologically active molecules, further enhances the compound's pharmacological properties by providing additional conformational flexibility and binding affinity.

Recent studies have explored the potential of 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to selectively target these pathways without significant side effects makes it an attractive candidate for drug development.

In addition to its potential in neurological disorders, 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine has been another focus of recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The compound's high oral bioavailability and low toxicity profile make it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine in various patient populations. Preliminary results have been promising, with several trials reporting significant improvements in symptom management and quality of life for patients with neurological and inflammatory conditions. These findings underscore the compound's potential as a novel therapeutic agent and highlight the need for further research to optimize its use in clinical practice.

In conclusion, 1-[3-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidine (CAS No. 2411297-24-8) represents a promising candidate for the development of new therapies in multiple medical fields. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an exciting area of ongoing research. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for patients with various neurological and inflammatory disorders.